Cas no 2228410-88-4 (5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine)
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine
- EN300-1741949
- 2228410-88-4
-
- Inchi: 1S/C10H14N2O2/c1-7-3-8(6-12-10(7)13-2)14-9-4-11-5-9/h3,6,9,11H,4-5H2,1-2H3
- InChI Key: QMPFPPVENOMGAD-UHFFFAOYSA-N
- SMILES: O(C1C=NC(=C(C)C=1)OC)C1CNC1
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.4Ų
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1741949-0.05g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1741949-0.1g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1741949-0.25g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1741949-0.5g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1741949-1.0g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1741949-2.5g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1741949-5.0g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1741949-10.0g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1741949-1g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1741949-5g |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine |
2228410-88-4 | 5g |
$3977.0 | 2023-09-20 |
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine
Introduction to 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine (CAS No. 2228410-88-4)
5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine, identified by the chemical identifier CAS No. 2228410-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a pyridine core substituted with an azetidine moiety, a methoxy group, and a methyl group, making it a versatile scaffold for the development of bioactive molecules. The structural configuration of this compound not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic interventions.
The pyridine ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of the azetidine group introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. Moreover, the methoxy and methyl substituents further modulate the electronic and steric environment of the molecule, influencing its reactivity and biological activity.
In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine make it a promising candidate for such applications. For instance, the azetidine ring has been shown to enhance oral bioavailability and metabolic stability, which are critical factors in drug design. Additionally, the methoxy group can serve as a site for further functionalization, allowing for the synthesis of derivatives with tailored pharmacological properties.
One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. Researchers have been exploring its utility in synthesizing molecules that target specific disease pathways. For example, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in cancer progression. Furthermore, its ability to cross the blood-brain barrier suggests that it could be useful in treating central nervous system disorders.
The synthesis of 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic route but also improve the overall quality of the final product.
Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling and virtual screening techniques have been utilized to predict binding interactions between 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine and biological targets. These computational approaches help in identifying potential lead compounds that can be optimized for better efficacy and reduced toxicity. Such integrative strategies combining experimental synthesis with computational analysis are pivotal in modern drug discovery.
The pharmacological evaluation of 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymatic activities relevant to inflammatory diseases and cancer. Additionally, preliminary in vivo studies suggest that it may exhibit therapeutic effects without significant side effects, making it an attractive candidate for further clinical development.
As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow. The combination of structural versatility and biological activity positions 5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine as a valuable asset in the quest for novel treatments for various diseases. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.
2228410-88-4 (5-(azetidin-3-yloxy)-2-methoxy-3-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)